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Compound of Interest

4-Methoxy-3-
Compound Name:

(phenoxymethyl)benzaldehyde
CAS No.: 438531-11-4

Cat. No.: B410892

Get Quote

\ J

Technical Guide: Solubility Profile & Characterization of 4-Methoxy-3-
(phenoxymethyl)benzaldehyde

CAS Number: 438531-11-4 Molecular Formula: CisH1403 Molecular Weight: 242.27 g/mol [1]
[21[3][4][5]

Executive Summary & Chemical Identity

4-Methoxy-3-(phenoxymethyl)benzaldehyde is a specialized intermediate characterized by a
benzaldehyde core substituted with a methoxy group at the para position and a bulky
phenoxymethyl group at the meta position.[1][2][3][4][5] Unlike simpler analogs like
anisaldehyde or vanillin, the inclusion of the phenoxymethyl moiety significantly increases the
molecule's lipophilicity and molecular volume, drastically altering its solubility profile.[1][2][3][5]

[6]

This guide provides a technical analysis of its solubility behavior, derived from structure-
property relationships (SPR) and functional group analysis, alongside rigorous protocols for
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experimental determination.[1][2][3][4][5][6€]

Structural Analysis & Solubility Implications

Lipophilicity (LogP): The estimated LogP is in the range of 3.2 — 3.8.[2][3][4][5][6] The
addition of the second phenyl ring (via the ether linkage) makes this compound significantly
more hydrophobic than 4-methoxybenzaldehyde (LogP ~1.76).[2][3][4][5][6]

Hydrogen Bonding:
o Acceptors: 3 (Aldehyde carbonyl, two ether oxygens).[2][3][4][5][6]
o Donors: O.[1][2][3][4][5]16][71[8]

o Implication: The lack of H-bond donors renders it insoluble in water but highly soluble in
aprotic polar solvents and chlorinated hydrocarbons.[1][2][3][4][5]

Lattice Energy: The presence of two aromatic rings allows for

stacking interactions in the solid state, potentially requiring moderate heat to dissolve in
protic solvents like ethanol.[1][2][3][4][5][6]

Solubility Profile (Predicted)

The following matrix categorizes solvent compatibility based on the compound’s polarity and

dielectric requirements.
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Representative ] - ]
Solvent Class Predicted Solubility Technical Notes
Solvents

Primary choice for
extraction and initial
dissolution.[1][2][3][4]
Chlorinated Dichloromethane High [5] The high
Hydrocarbons (DCM), Chloroform polarizability of DCM
interacts well with the

aromatic systems.[1]

[21(3][41[5]€]

Excellent for reaction
media.[1][2][4][5][6]
DMSO is

) DMSO, DMF, THF, ) recommended for

Polar Aprotic High ) )
Ethyl Acetate biological assays,

though recovery can
be difficult.[1][2][4][5]

[6]

Likely exhibits steep
temperature-
dependent solubility
) Methanol, Ethanol, (soluble hot, less
Polar Protic (Alcohols) Moderate )
Isopropanol soluble cold), making
these ideal
recrystallization

solvents.[1][3][4][5][6]

Acts as an anti-
solvent.[1][2][4][5][6]
Useful for precipitating
Non-Polar Hexane, Heptane,
Low / Insoluble the compound from
DCM or Ethyl Acetate
solutions.[1][2][3][4][5]

[6]

Hydrocarbons Cyclohexane
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< 0.1 mg/mL
predicted.[2][3][4][5][6]
Requires co-solvents
) Water, PBS Buffer (pH (e.g., DMSO) or
Aqueous Media Insoluble ]
7.[2][3][41[51[614) cyclodextrin
complexation for

aqueous formulations.

[21(3][41[5][€]

Experimental Protocols

Since specific batch-to-batch physical properties can vary (polymorphism), empirical
determination is required for critical applications.[1][2][3][4][5]

Protocol A: Kinetic Solubility Determination (Shake-
Flask Method)

For determining the saturation limit in a specific solvent.[1][2][3][4][5][6]

Reagents: HPLC-grade solvent, 4-Methoxy-3-(phenoxymethyl)benzaldehyde (Solid).[1][2][3]
[4][5] Equipment: Orbital shaker, Centrifuge, HPLC-UV or UV-Vis Spectrophotometer.

o Preparation: Weigh 20 mg of the compound into a 4 mL glass vial.

Solvent Addition: Add 1.0 mL of the target solvent.[1][2][3][4][5][6]

Equilibration: Cap the vial and agitate on an orbital shaker (200 rpm) at 25°C for 24 hours.

o Note: If the solid dissolves completely, add more solid until a visible precipitate remains
(saturation).[2][3][4][5][6]

Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes to pellet undissolved
solid.

Quantification:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://patents.google.com/patent/CN112724006A/en
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://patents.google.com/patent/CN112724006A/en
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://www.benchchem.com/product/b410892/docs?utm_src=pdf-body#solubility-of-4-methoxy-3-phenoxymethyl-benzaldehyde
https://patents.google.com/patent/CN112724006A/en
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://patents.google.com/patent/CN112724006A/en
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.smolecule.com/products/s796033
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-_methoxy-13C_benzaldehyde
https://pubchemlite.lcsb.uni.lu/e/compound/708243
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b410892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Remove the supernatant and dilute (typically 1:100 or 1:1000) with mobile phase (e.g.,
Acetonitrile).[2][3][4][5][6]

o Analyze via HPLC-UV (Detection at ~270-280 nm, characteristic of benzaldehyde
derivatives).[1][2][3][4][5]

o Calculate concentration against a standard curve.[1][2][3][4][5][6]

Protocol B: Recrystallization Solvent Screening
For purification of crude material.[1][2][3][5][6]

» Dissolution: Place 100 mg of crude solid in a test tube.

e Solvent Addition: Add hot Ethanol (boiling point ~78°C) dropwise while vortexing.
» Observation:

o If it dissolves in <1 mL hot but precipitates upon cooling to RT: Ideal System.[1][2][3][4][6]

o If it dissolves instantly at RT: Too Soluble (Try Isopropanol or Ethanol/Water mix).[2][3][4]
[51[6]

o If it does not dissolve in hot solvent: Insoluble (Try Ethyl Acetate).[2][3][4][5][6]

o Anti-Solvent Method: If single-solvent recrystallization fails, dissolve in minimal DCM, then
add Hexane dropwise until turbidity persists.[1][2][4][5][6] Cool to 4°C.[1][2][3][4][5][6]

Visualization of Solubility Logic

The following diagram illustrates the decision logic for solvent selection based on the chemical

structure.
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4-Methoxy-3-(phenoxymethyl)benzaldehyde

(Lipophilic Aromatic Aldehyde)

Functional Groups: Structural Bulk:
Ether + Aldehyde Bi-aryl System
(H-Bond Acceptors) (High LogP)

\
\
\
Dipole Interactions “\No H-Donors/Hydrophobic ENoderate Solvation
N\

DCM / THF / EtOAc Water/Buffer Alcohols (EtOH/MeOH)
(Highly Soluble) (Insoluble) (Temp. Dependent)

Primary Choice Anti-solvent (with Alcohol) / Primary Choice

Application:
Synthesis/Reaction

Application:
Recrystallization

Click to download full resolution via product page

Figure 1: Solubility decision matrix based on structural moieties.[1][3][4][5][6] Blue nodes
indicate the compound; Green/Yellow/Red indicate solubility levels; Black indicates application.

[LIT2103]1415]6]

Handling & Stability

o Oxidation Sensitivity: As a benzaldehyde derivative, the aldehyde group is susceptible to air
oxidation to the corresponding benzoic acid (4-methoxy-3-(phenoxymethyl)benzoic acid).[1]

[21(31[4][5][6]

o Mitigation: Store under inert atmosphere (Nitrogen/Argon).[2][3][4][5][6] Solvents used for
solubility testing should be degassed.[1][2][3][4][5][6]

» Schiff Base Formation: Avoid primary amines in solvent mixtures unless the intention is to
form an imine.[1][2][3][4][5][6]

o Storage: Keep at 2—8°C, protected from light.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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